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Compound of Interest

Compound Name: 3,5-Bis(methylsulfonyl)aniline

Cat. No.: B189065 Get Quote

3,5-Bis(methylsulfonyl)aniline: A Technical
Safety Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 3,5-
Bis(methylsulfonyl)aniline (CAS No. 51859-12-2). The information is compiled from available

safety data sheets and chemical supplier information to assist researchers, scientists, and drug

development professionals in the safe handling and use of this compound. It is important to

note that detailed toxicological studies and a comprehensive, publicly available Material Safety

Data Sheet (MSDS) with complete experimental data for this specific compound are limited.

Much of the detailed hazard information is extrapolated from related aniline compounds.

Chemical and Physical Properties
3,5-Bis(methylsulfonyl)aniline is a substituted aniline compound with two methylsulfonyl

groups. These functional groups significantly influence its chemical and physical properties.
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Property Value Reference

CAS Number 51859-12-2 [1][2]

Molecular Formula C₈H₁₁NO₄S₂ [1]

Molecular Weight 249.31 g/mol [1]

Appearance Solid [3]

Melting Point 202-205 °C [2]

Hazard Identification and Classification
Based on available information, 3,5-Bis(methylsulfonyl)aniline is classified as a hazardous

substance. The GHS hazard statements indicate potential for harm upon ingestion and irritation

to the skin, eyes, and respiratory system.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation

Signal Word: Warning[2]

Pictograms:

Hazard Communication Workflow
The following diagram illustrates the logical flow from hazard identification to the necessary

precautionary measures.
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Hazard Identification

Precautionary Measures

H302
Harmful if swallowed

P261: Avoid breathing dust/fume/gas/mist/vapours/spray

Leads to

H315
Causes skin irritation

P302 + P352: IF ON SKIN: Wash with plenty of water

Leads to

H319
Causes serious eye irritation

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Leads to

H335
May cause respiratory irritation

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

Leads to

Click to download full resolution via product page

Caption: Hazard and Precautionary Statement Relationship.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety in

a laboratory setting.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Avoid contact with skin, eyes, and clothing.[4][5]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[6]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[6]

Storage:
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Store in a tightly closed container.[6]

Keep in a cool, dry, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures
In case of exposure, immediate medical attention is recommended.

Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if you feel unwell.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash with plenty

of soap and water. If skin irritation occurs, get

medical advice/attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion

Call a poison center or doctor/physician if you

feel unwell. Rinse mouth. Do NOT induce

vomiting.[6]

Toxicological Information
Detailed quantitative toxicological data for 3,5-Bis(methylsulfonyl)aniline is not readily

available in the public domain. The hazard classifications are based on the general properties

of aniline compounds and the expected reactivity of the functional groups. Aniline and its

derivatives are known to be toxic and can be absorbed through the skin.[4] Chronic exposure

to some aniline compounds has been linked to effects on the blood.
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Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3,5-
Bis(methylsulfonyl)aniline are not available in the searched resources. For general guidance

on protocols for similar compounds, researchers should refer to standardized OECD or EPA

guidelines for acute oral, dermal, and inhalation toxicity testing, as well as for skin and eye

irritation studies.

General Workflow for Hazard Assessment
The following diagram outlines a general workflow for the safety assessment of a chemical

compound like 3,5-Bis(methylsulfonyl)aniline.
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Caption: General Chemical Hazard Assessment Workflow.

Conclusion
3,5-Bis(methylsulfonyl)aniline is a chemical that requires careful handling due to its potential

health hazards. While comprehensive toxicological data is not widely available, the provided

information based on its GHS classification should guide safe laboratory practices.

Researchers and drug development professionals should always consult the most recent and

complete safety data sheet from their supplier before use and perform a thorough risk

assessment for their specific experimental conditions. The absence of detailed public data

underscores the need for caution and adherence to stringent safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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